Cas no 2227849-23-0 ((1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2227849-23-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6289630
• PubChem ID: 165695646
• Update Time: 2025-06-08

(1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• 2227849-23-0
• EN300-1742964

• Inchi： 1S/C10H19N3O/c1-10(2,3)13-7-8(6-12-13)9(14)4-5-11/h6-7,9,14H,4-5,11H2,1-3H3/t9-/m1/s1
• InChI Key： FHKFUKLXBZXVCU-SECBINFHSA-N
• SMILES： O[C@H](CCN)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227849-23-0)

The compound (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol, identified by its CAS number 2227849-23-0, is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a tert-butyl pyrazole moiety and a stereospecific amino propanol chain, make it a valuable intermediate for drug discovery and development. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched topics related to this compound is its role in asymmetric synthesis. The (1R)-stereochemistry of the molecule is critical for enantioselective reactions, a hot topic in medicinal chemistry. Researchers often inquire about its use in designing chiral catalysts or as a building block for bioactive molecules. Recent publications highlight its utility in synthesizing G-protein-coupled receptor (GPCR) modulators, a class of targets dominating drug development pipelines.

Another area of interest is the compound's solubility and stability under various conditions. Given the rising demand for green chemistry and sustainable practices, scientists are exploring eco-friendly solvents for its synthesis. Questions like "How to improve the yield of (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol?" or "What are the optimal storage conditions for CAS 2227849-23-0?" reflect practical concerns in laboratory settings. Analytical techniques such as HPLC and NMR are commonly employed to ensure purity, a key factor in regulatory compliance.

The tert-butyl pyrazole group in this compound also attracts attention due to its metabolic resistance, a property leveraged in prodrug design. With the growing focus on precision medicine, researchers are investigating its incorporation into targeted therapies. For instance, its potential in CNS drug delivery systems is a trending subtopic, aligning with searches for "blood-brain barrier permeability enhancers."

From a commercial perspective, suppliers often highlight the availability of custom synthesis services for this compound. The demand for scalable production methods has surged, particularly with the expansion of contract research organizations (CROs). Queries about "price trends for CAS 2227849-23-0" or "reliable sources of (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol" indicate its market viability.

In conclusion, (1R)-3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from chiral auxiliaries to drug intermediates—cater to diverse scientific needs while addressing contemporary challenges like sustainable synthesis and therapeutic targeting. As research progresses, this compound is poised to remain a focal point in academic and industrial discussions.